Cas no 178688-49-8 (4-methylbenzenesulfonic acid;4,5,6,7-tetrahydro-3H-thieno[3,2-c]pyridin-2-one)

• Product Name: 4-methylbenzenesulfonic acid;4,5,6,7-tetrahydro-3H-thieno[3,2-c]pyridin-2-one
• CAS No: 178688-49-8
• MF: C₁₄H₁₇NO₄S₂
• MW: 327.419081449509
• CID: 94225
• PubChem ID: 46899502
• Update Time: 2025-04-18

4-methylbenzenesulfonic acid;4,5,6,7-tetrahydro-3H-thieno[3,2-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2(3H)-one 4-methylbenzenesulfonate
• 5,6,7,7A-TETRAHYDROTHIENO[3,2-C]PYRIDINE-2(4H)-ONE PARA-TOLUENESULFONIC ACID SALT
• 3-Oxo-2,3-diphenylpropansaeure-methylester
• 3-Oxo-2,3-diphenylpropenoic acid methyl ester
• 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2(3H)-one p-toluenesulfonate
• 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]pyridin-2-one p-toluenesulfonate
• AC1L6QM4
• methyl 2-benzoyl-2-phenylacetate
• methyl 3-oxo-2,3-diphenylpropionate
• methyl benzoylphenylacetate
• NSC167257
• thienopyridin-2-one p-toluenesulfonate
• 4-methylbenzenesulfonic acid;4,5,6,7-tetrahydro-3H-thieno[3,2-c]pyridin-2-one
• FT-0657258
• AKOS015902293
• MRUISMROPFGHOY-UHFFFAOYSA-N
• 2-oxo-4,5,6,7-tetrahydrothieno [3,2-c]pyridine p-toluenesulfonate
• 178688-49-8
• CS-0055031
• A812392
• 2-oxo-4,5,6,7-tetrahydrothieno[3,2-c]pyridine p-toluenesulfonate
• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2(3H)-one4-methylbenzenesulfonate
• 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2(3H)-one p-toluenesulfonate
• SCHEMBL1457927
• 2H,3H,4H,5H,6H,7H-thieno[3,2-c]pyridin-2-one; 4-methylbenzene-1-sulfonic acid
• SB18327
• Thieno[3,2-c]pyridin-2(3H)-one, 4,5,6,7-tetrahydro-, 4-methylbenzenesulfonate (1:1)

• MDL： MFCD17676414
• Inchi： 1S/C7H9NOS.C7H8O3S/c9-7-3-5-4-8-2-1-6(5)10-7;1-6-2-4-7(5-3-6)11(8,9)10/h8H,1-4H2;2-5H,1H3,(H,8,9,10)
• InChI Key： MRUISMROPFGHOY-UHFFFAOYSA-N
• SMILES： S1C(CC2CNCCC1=2)=O.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 327.06001
• Monoisotopic Mass: 327.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2

Experimental Properties

• PSA: 83.47
• LogP: 3.54860

4-methylbenzenesulfonic acid;4,5,6,7-tetrahydro-3H-thieno[3,2-c]pyridin-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates